molecular formula C15H19ClFNO B8491619 [1-(3-Chloropropyl)piperidin-4-yl](4-fluorophenyl)methanone CAS No. 62030-92-6

[1-(3-Chloropropyl)piperidin-4-yl](4-fluorophenyl)methanone

Cat. No.: B8491619
CAS No.: 62030-92-6
M. Wt: 283.77 g/mol
InChI Key: QCPLFZQQQQDDEW-UHFFFAOYSA-N
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Description

[1-(3-Chloropropyl)piperidin-4-yl](4-fluorophenyl)methanone is a useful research compound. Its molecular formula is C15H19ClFNO and its molecular weight is 283.77 g/mol. The purity is usually 95%.
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Properties

CAS No.

62030-92-6

Molecular Formula

C15H19ClFNO

Molecular Weight

283.77 g/mol

IUPAC Name

[1-(3-chloropropyl)piperidin-4-yl]-(4-fluorophenyl)methanone

InChI

InChI=1S/C15H19ClFNO/c16-8-1-9-18-10-6-13(7-11-18)15(19)12-2-4-14(17)5-3-12/h2-5,13H,1,6-11H2

InChI Key

QCPLFZQQQQDDEW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (38.7 g., 0.376 mole) was added dropwise to a stirring solution of 4-(p-fluorobenzoyl)-1-(3-hydroxypropyl) piperidine (43.1 g., 0.163 mole) in 400 ml. chloroform at room temperature. After the addition was complete the reaction mixture was stirred at room temperature an additional 16 hours. The mixture was then chilled and 125 ml. 6N sodium hydroxide solution was added dropwise. The chloroform solution was separated, washed with water, and dried over magnesium sulfate. Removal of the solvent gave 42.7 g. crude product (92% yield) with crystallized on cooling. Recrystallization from isooctane gave 25.3 g. pure product, m.p. 66.5°-68.5° C.
Quantity
38.7 g
Type
reactant
Reaction Step One
Name
4-(p-fluorobenzoyl)-1-(3-hydroxypropyl) piperidine
Quantity
43.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
92%

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